3-Amino-2-methylpyridine-4-carboxylic acid
Overview
Description
3-Amino-2-methylpyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C7H8N2O2 and its molecular weight is 152.15 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anti-inflammatory and Analgesic Activities : Compounds like 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids have shown promise in antiinflammatory, analgesic, antipyretic, and ulcerogenic activities (Abignente et al., 1982).
Antimicrobial Activity : Silver complexes with 2-amino-3-methylpyridine derivatives exhibit significant antimicrobial activity against bacteria and yeasts. This includes DNA binding and reduced mobility in the microorganisms (Abu-Youssef et al., 2010).
Synthesis of Peptides and Active Esters : The compound aids in obtaining peptides and active esters of amino acids under mild conditions, especially when mixed with sulfites and carboxyl components in tertiary amines (Yamazaki et al., 1974).
Cancer Treatment : Derivatives of 3-Amino-2-methylpyridine, such as BAZ2B bromodomain ligands, have shown potential therapeutic applications in cancer treatment, with promising binding modes (Marchand et al., 2016).
Synthesis of N-Modified Compounds : N-modified 4-aminopyridine-3-carboxylates can be synthesized through ring transformation, allowing for the introduction of various amino groups and the creation of bicyclic pyridines (Nishiwaki et al., 2006).
Supramolecular Chemistry : Studies have demonstrated that crystallization of substituted salicylic acids with 4-aminopyridine produces diverse solid forms with various supramolecular synthons (Montis & Hursthouse, 2012).
Electrocatalytic Carboxylation : This compound is used in electrocatalytic carboxylation processes, particularly in reactions involving CO2 and ionic liquids, to produce high yield and selectivity of related compounds (Feng et al., 2010).
Material Science and Biochemistry : In the field of material science and biochemistry, derivatives like TOAC are utilized for promoting specific structures in peptides and acting as rigid electron spin resonance probes and fluorescence quenchers (Toniolo et al., 1998).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that similar compounds have been used to target the histamine h3 receptor , which plays a crucial role in the central and peripheral nervous system by controlling the release of histamine and other neurotransmitters .
Mode of Action
It’s known that similar compounds can act as antagonists or inverse agonists for the histamine h3 receptor . This means they could potentially inhibit the receptor’s activity, leading to changes in neurotransmitter release.
Biochemical Pathways
Given its potential role as a histamine h3 receptor antagonist or inverse agonist , it could affect pathways related to neurotransmission, sleep-wake regulation, and cognitive processes.
Pharmacokinetics
It’s known that similar compounds are highly soluble in water , which could potentially impact their bioavailability and distribution in the body.
Result of Action
If it acts as a histamine h3 receptor antagonist or inverse agonist , it could potentially lead to increased release of histamine and other neurotransmitters, affecting various physiological processes.
Action Environment
It’s known that similar compounds are stable under normal conditions
Properties
IUPAC Name |
3-amino-2-methylpyridine-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O2/c1-4-6(8)5(7(10)11)2-3-9-4/h2-3H,8H2,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLGHJWMQPMUJTE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=C1N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10560387 | |
Record name | 3-Amino-2-methylpyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10560387 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
122970-17-6 | |
Record name | 3-Amino-2-methyl-4-pyridinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=122970-17-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Amino-2-methylpyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10560387 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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